ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate

• IUPAC Name: ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate
• InChI: InChI=1S/C14H17N3O5/c1-4-22-14(20)15-13(19)12(9(2)18)17-16-10-5-7-11(21-3)8-6-10/h5-8,16H,4H2,1-3H3,(H,15,19,20)/b17-12-
• InChI Key: WNWZCGJBOQFRLD-ATVHPVEESA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=NNC1=CC=C(C=C1)OC)C(=O)C
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=N\NC1=CC=C(C=C1)OC)/C(=O)C
• Molecular Formula: C14H17N3O5
• Molecular Weight: 307.30 g/mol

Description

The compound with the identifier “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” is a chemical substance cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of specific reagents and catalysts under controlled temperature and pressure conditions. Detailed information about the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents.

Industrial Production Methods

Industrial production of the compound “this compound” involves scaling up the laboratory synthesis methods to produce the compound in larger quantities. This process requires optimization of reaction conditions to ensure high yield and purity of the final product. Industrial production methods may also involve the use of advanced equipment and technologies to streamline the synthesis process.

Chemical Reactions Analysis

Types of Reactions

The compound “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in the reactions of the compound “this compound” include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired chemical transformations.

Major Products

The major products formed from the reactions of the compound “this compound” depend on the specific type of reaction and the reagents used. These products can include various derivatives and analogs of the original compound.

Scientific Research Applications

The compound “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Investigated for its potential biological activities and interactions with biological molecules.

Medicine: Explored for its potential therapeutic effects and applications in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of the compound “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. Detailed information about the molecular targets and pathways involved can be found in scientific research articles and reviews.

Comparison with Similar Compounds

Similar Compounds

Compounds similar to “ethyl N-[(2Z)-2-[(4-methoxyphenyl)hydrazinylidene]-3-oxobutanoyl]carbamate” include those with similar chemical structures and properties. These compounds can be identified using chemical databases and similarity search tools.

Uniqueness

The uniqueness of the compound “this compound” lies in its specific chemical structure and properties, which differentiate it from other similar compounds. This uniqueness can be highlighted by comparing its chemical and physical properties, reactivity, and applications with those of similar compounds.

Conclusion

The compound “this compound” is a versatile chemical substance with significant potential in various scientific fields Its unique properties and reactivity make it a valuable compound for research and industrial applications